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Compound of Interest

Compound Name: 3-Ethyl-1-hexene
CAS No.: 3404-58-8
Cat. No.: B15801491
Get Quote
. J

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 3-Ethyl-1-hexene (CAS: 3404-58-8), a C8 olefin of interest in various chemical syntheses.
The document summarizes key quantitative data, outlines detailed experimental protocols for
the determination of these properties, and includes a visualization of a potential synthetic
pathway.

Core Thermochemical Data

The following tables provide a summary of the known thermochemical properties of 3-Ethyl-1-
hexene. It is important to note that while experimental data is available for some properties,
others are derived from computational methods.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Value Units Source Method
Enthalpy of i Joback Method

) -88.30 kJ/mol Cheméo[1] )
Formation (hf) (Computational)
Standard Gibbs

Joback Method

Free Energy of 101.88 kJ/mol Cheméo[1] _

) (Computational)
Formation (gf)

Table 2: Thermodynamic Properties of Phase Change

Property Value Units Source Method
Enthalpy of

by NIST
Vaporization 38.50 kJ/mol Experimental

Webbook[2][3]
(hvap)
Enthalpy of i Joback Method
11.67 kJ/mol Cheméo[1]

Fusion (hfus)

(Computational)

Table 3: Heat Capacity and Other Physical Properties
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. Temperatur
Property Value Units Source Method
e (K)
Ideal Gas Joback
Heat Method
] 217.60 J/mol-K 378.68 Cheméo[1] )
Capacity (Computation
(cpg) al)
Joback
Method
230.47 J/mol-K 407.12 Cheméo[1] )
(Computation
al)
Joback
Method
242.84 J/mol-K 435.56 Cheméo[1] _
(Computation
al)
Joback
Method
254.71 J/mol-K 464.00 Cheméo[1] )
(Computation
al)
Joback
] Method
266.10 J/mol-K 492.44 Cheméo[1] )
(Computation
al)
Joback
i Method
277.03 J/mol-K 520.88 Cheméo[1] ]
(Computation
al)
Joback
i Method
287.50 J/mol-K 549.32 Cheméo[1] )
(Computation
al)
Normal 378.68 K N/A Cheméo[1] Joback
Boiling Point Method
(tb)
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(Computation
al)
Joback
Normal
) ) Method
Melting Point 163.16 K N/A Cheméo[1] )
(Computation
(tf)
al)

Experimental Protocols

While specific experimental determinations for all thermochemical properties of 3-Ethyl-1-
hexene are not readily available in the literature, this section details the standard
methodologies that would be employed for their measurement.

Determination of the Enthalpy of Formation (AfH®) by
Bomb Calorimetry

The standard enthalpy of formation of a volatile organic compound like 3-Ethyl-1-hexene is
typically determined indirectly from its enthalpy of combustion, measured using a bomb
calorimeter.

Principle: A known mass of the substance is completely combusted in a constant-volume
container (the "bomb") filled with excess oxygen under pressure. The heat released by the
combustion reaction is absorbed by the surrounding water bath, and the resulting temperature
change is measured.

Apparatus:

Parr-type bomb calorimeter

High-precision thermometer (e.g., Beckmann thermometer or a digital equivalent)

Oxygen cylinder with pressure regulator

Pellet press (for solid samples, not required for liquids)

Fuse wire (typically platinum or a nickel-chromium alloy)
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e Crucible (platinum or quartz)

e Analytical balance

Procedure:

Calibration: The heat capacity of the calorimeter system (Ccal) is first determined by
combusting a known mass of a standard substance with a precisely known heat of
combustion, such as benzoic acid.

Sample Preparation: A precisely weighed sample of 3-Ethyl-1-hexene (typically
encapsulated in a gelatin capsule for volatile liquids to prevent evaporation) is placed in the
crucible. A fuse wire of known mass and length is connected to the electrodes of the bomb
head, with the wire in contact with the sample.

Assembly and Pressurization: The bomb is sealed and purged with a small amount of
oxygen to remove atmospheric nitrogen. It is then filled with pure oxygen to a pressure of
approximately 30 atm.

Calorimetry: The pressurized bomb is submerged in a known volume of water in the
calorimeter's insulated bucket. The system is allowed to reach thermal equilibrium, and the
initial temperature is recorded.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a
maximum and then begins to cool.

Corrections: The raw temperature change is corrected for heat exchange with the
surroundings. Corrections are also made for the heat released by the combustion of the fuse
wire and any side reactions, such as the formation of nitric acid from residual nitrogen.

Calculation: The heat of combustion at constant volume (AUcomb) is calculated. This is then
converted to the enthalpy of combustion at constant pressure (AHcomb), and finally, the
standard enthalpy of formation is calculated using Hess's Law.
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Determination of Heat Capacity (Cp) by Differential
Scanning Calorimetry (DSC)

The specific heat capacity of liquid 3-Ethyl-1-hexene can be determined using Differential
Scanning Calorimetry (DSC) in accordance with methods such as ASTM E1269.[4][5]

Principle: DSC measures the difference in heat flow between a sample and a reference
material as a function of temperature. By comparing the heat flow required to raise the
temperature of the sample to that of a standard with a known heat capacity (e.g., sapphire), the
heat capacity of the sample can be determined.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed sample pans (e.g., aluminum)

A sapphire standard for calibration

Analytical balance

Procedure:

Baseline Correction: An initial DSC run is performed with two empty sample pans to
establish the baseline heat flow of the instrument.

o Calibration: A precisely weighed sapphire standard is placed in the sample pan, and a DSC
scan is performed over the desired temperature range at a constant heating rate (e.g., 20
°C/min).[4]

o Sample Analysis: The sapphire standard is replaced with a precisely weighed sample of 3-
Ethyl-1-hexene in a hermetically sealed pan, and the DSC scan is repeated under the same
conditions as the calibration run.

o Calculation: The heat capacity of the sample at a given temperature is calculated by
comparing the heat flow to the sample with the heat flow to the sapphire standard at that
same temperature, taking into account the masses of the sample and the standard.
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Synthesis of 3-Ethyl-1-hexene

A potential laboratory-scale synthesis of 3-Ethyl-1-hexene has been reported, which can be
visualized as a multi-step process.[6] The following diagram illustrates the logical workflow for
such a synthesis.

Reactant Preparation

1-Hexene Reaction Step ‘Work-up and Purification Final Product
Reactio exenyl Sod exane 100-182 °C, high pressure I Quenching H Extraction H Drying H Purification (e.g., Distillation) }»—I 3-Ethyl-1-hexene

Ethene

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 3-Ethyl-1-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Thermochemical Profile of 3-Ethyl-1-hexene: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15801491/docs#thermochemical-profile-of-3-ethyl-1-
hexene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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